Cas no 70275-59-1 (1-Azoniabicyclo[2.2.2]octane,1-methyl-, chloride (1:1))
70275-59-1 structure
Product Name:1-Azoniabicyclo[2.2.2]octane,1-methyl-, chloride (1:1)
CAS No:70275-59-1
MF:C8H16ClN
MW:161.672341346741
CID:577303
PubChem ID:155480
Update Time:2025-04-19
1-Azoniabicyclo[2.2.2]octane,1-methyl-, chloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-Azoniabicyclo[2.2.2]octane,1-methyl-, chloride (1:1)
- 1-methyl-1-azoniabicyclo[2.2.2]octane,chloride
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- Inchi: 1S/C8H16N.ClH/c1-9-5-2-8(3-6-9)4-7-9;/h8H,2-7H2,1H3;1H/q+1;/p-1
- InChI Key: LRHDJALRZVHQFM-UHFFFAOYSA-M
- SMILES: [Cl-].[N+]12(C)CCC(CC1)CC2
Computed Properties
- Exact Mass: 144.972
- Monoisotopic Mass: 161.097
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 98
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 0
1-Azoniabicyclo[2.2.2]octane,1-methyl-, chloride (1:1) Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
70275-59-1 (1-Azoniabicyclo[2.2.2]octane,1-methyl-, chloride (1:1)) Related Products
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